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Compound of Interest

Compound Name: 3-Bromo-2,4-dimethylaniline

Cat. No.: B1281310

An In-depth Technical Guide to 3-Bromo-2,4-dimethylaniline

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Bromo-2,4-dimethylaniline, a substituted aniline with applications in organic
synthesis and medicinal chemistry. This document is intended for researchers, scientists, and
professionals in drug development.

Core Properties

3-Bromo-2,4-dimethylaniline is an organic compound with the molecular formula CsH1oBrN.
[1] It is classified as a substituted aniline and appears as a colorless to pale yellow crystalline
solid under standard conditions.[1] The presence of a bromine atom and two methyl groups on
the aniline ring imparts specific chemical reactivity and physical characteristics to the molecule.

Quantitative Data Summary

The key quantitative properties of 3-Bromo-2,4-dimethylaniline are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula CsH10BrN [1112]
Molecular Weight 200.08 g/mol [1][2]
CAS Number 66314-77-0 [1][2]
Melting Point 47-47.5 °C [11[3]
Boiling Point (Predicted) 271.9+35.0°C [1]
Density (Predicted) 1.424 + 0.06 g/cm?3 [1]
IUPAC Name 3-bromo-2,4-dimethylaniline [11[2]

Chemical Reactivity and Applications

3-Bromo-2,4-dimethylaniline serves as a versatile starting material in organic synthesis. Its
chemical behavior is primarily dictated by the amino group and the bromine substituent on the
aromatic ring.

Experimental Protocols Overview

Detailed experimental protocols for specific reactions involving 3-Bromo-2,4-dimethylaniline
are highly dependent on the desired product and reaction scale. However, general
methodologies for key reaction types are outlined below.

» Substitution Reactions: The bromine atom can be replaced by various nucleophiles. A typical
procedure would involve dissolving 3-Bromo-2,4-dimethylaniline in a suitable solvent,
adding the nucleophile and a catalyst (if necessary), and heating the mixture under reflux for
a specific period. The product is then isolated through extraction and purified by
chromatography or recrystallization.

« Oxidation: The aniline moiety can be oxidized to form quinones or nitroso compounds.
Common oxidizing agents like potassium permanganate can be used in either acidic or basic
conditions. The reaction progress is typically monitored by thin-layer chromatography (TLC).
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e Reduction: The aromatic ring can be reduced to form the corresponding cyclohexylamine
derivative using strong reducing agents such as lithium aluminum hydride or through
catalytic hydrogenation with a palladium catalyst. These reactions are typically carried out in

an inert atmosphere.

Visualizing Chemical Relationships

The following diagram illustrates the key chemical properties and potential applications of 3-
Bromo-2,4-dimethylaniline, providing a logical overview of its role in chemical synthesis.
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Key properties and applications of 3-Bromo-2,4-dimethylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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